Tert-butyl N-[1-(2H-tetrazol-5-yl)propan-2-yl]carbamate

• IUPAC Name: tert-butyl N-[1-(2H-tetrazol-5-yl)propan-2-yl]carbamate
• InChI: InChI=1S/C9H17N5O2/c1-6(5-7-11-13-14-12-7)10-8(15)16-9(2,3)4/h6H,5H2,1-4H3,(H,10,15)(H,11,12,13,14)
• InChI Key: RNSVILCQYWPKCP-UHFFFAOYSA-N
• Canonical SMILES: CC(CC1=NNN=N1)NC(=O)OC(C)(C)C
• Molecular Formula: C9H17N5O2
• Molecular Weight: 227.26 g/mol
• CAS No.: 2309468-98-0

Description

Tetrazoles are often used as metabolism-resistant isosteric replacements for carboxylic acids in SAR-driven medicinal chemistry analogue syntheses. They exhibit the extreme values of acidity, basicity, and complex formation constants due to the maximum number of nitrogen atoms in their structure.

Synthesis Analysis

A series of C–N linked bistetrazolate nitramino compounds, i.e., 1- (2H-tetrazol-5-yl)-5-nitraminotetrazole (2) and its energetic salts (3–8), were successfully prepared from readily available 5-aminotetrazole.

Molecular Structure Analysis

The molecular structure of similar compounds has been characterized by single crystal X-ray diffraction. The solubility of the ligand in different organic solvents is determined, showing a high solubility in MeOH which decreases with the lipophilicity of the solvent.

Chemical Reactions Analysis

The complexation and extraction behavior of 4,4′di-tert-butyl-6- (1H-tetrazol-5-yl)-2,2′-bipyridine (HN4tbubipy) towards trivalent actinides (An(III)) and lanthanides (Ln(III)) is studied by spectroscopic methods, liquid–liquid extraction, and quantum chemical calculations.

Physical And Chemical Properties Analysis

The nitrogen contents of these energetic bistetrazolate compounds, ranging from 59.3% (3) to 74.8% (7), are much higher than those of the commonly used high explosives such as RDX (N: 37.8%), HMX (N: 37.8%) and CL-20 (N: 38.3%).

Mechanism of Action

Tetrazoles exhibit potential biological activity because the tetrazole ring is considered a biomimic of the carboxylic acid functional group. In their active pockets, all of the synthesized compounds had two or more hydrogen bonds with amino acids, which demonstrated encouraging binding energy.

Future Directions

Tetrazoles are promising drugs in pharmaceutical chemistry and it is commonly known as better pharmacological agents and novel medications. They can also interact with many enzymes and receptors in organisms via non-covalent interactions and resulting in a wide range of biological properties.